Praeruptorin B
Praeruptorin B
Brand Name:
Vulcanchem
CAS No.:
73069-28-0
VCID:
VC0031082
InChI:
InChI=1S/C24H26O7/c1-7-13(3)22(26)29-20-18-16(11-9-15-10-12-17(25)28-19(15)18)31-24(5,6)21(20)30-23(27)14(4)8-2/h7-12,20-21H,1-6H3/b13-7-,14-8-
SMILES:
Molecular Formula:
C₂₄H₂₆O₇
Molecular Weight:
426.5 g/mol
Praeruptorin B
CAS No.: 73069-28-0
Reference Standards
VCID: VC0031082
Molecular Formula: C₂₄H₂₆O₇
Molecular Weight: 426.5 g/mol
| CAS No. | 73069-28-0 |
|---|---|
| Product Name | Praeruptorin B |
| Molecular Formula | C₂₄H₂₆O₇ |
| Molecular Weight | 426.5 g/mol |
| IUPAC Name | [8,8-dimethyl-9-[(Z)-2-methylbut-2-enoyl]oxy-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] (Z)-2-methylbut-2-enoate |
| Standard InChI | InChI=1S/C24H26O7/c1-7-13(3)22(26)29-20-18-16(11-9-15-10-12-17(25)28-19(15)18)31-24(5,6)21(20)30-23(27)14(4)8-2/h7-12,20-21H,1-6H3/b13-7-,14-8- |
| Standard InChIKey | PNTWXEIQXBRCPS-PVRNWPCDSA-N |
| Isomeric SMILES | C/C=C(/C)\C(=O)OC1C(C(OC2=C1C3=C(C=C2)C=CC(=O)O3)(C)C)OC(=O)/C(=C\C)/C |
| Canonical SMILES | CC=C(C)C(=O)OC1C(C(OC2=C1C3=C(C=C2)C=CC(=O)O3)(C)C)OC(=O)C(=CC)C |
| Synonyms | (2Z,2’Z)-2-Methyl-2-Butenoic Acid (9S,10S)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b’]dipyran-9,10-diyl Ester; 2-Methyl-2-butenoic Acid [9S-[9α(Z),10α(Z)]]-9,10-Dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b’]dipyran-9,10-diyl Ester |
| PubChem Compound | 6450453 |
| Last Modified | Dec 23 2021 |
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